Cas no 1681-37-4 (3-nitropyridin-4-amine)

3-nitropyridin-4-amine structure
3-nitropyridin-4-amine structure
Product Name:3-nitropyridin-4-amine
CAS No:1681-37-4
MF:C5H5N3O2
MW:139.112100362778
MDL:MFCD00160304
CID:41798
PubChem ID:87561406
Update Time:2025-04-18

3-nitropyridin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-3-nitropyridine
    • 3-Nitro-4-aminopyridine
    • 3-Nitro-4-pyridinamine
    • 3-NITROPYRIDIN-4-AMINE
    • 3-NITRO-PYRIDIN-4-YLAMINE
    • 4-AMino-3-nitropyridine 1GR
    • Pyridine,4-amino-3-nitro- (6CI,7CI,8CI)
    • TIMTEC-BB SBB005533
    • 4-aMine-3-nitropyridine
    • 4-Pyridinamine, 3-nitro-
    • (3-nitro-4-pyridyl)amine
    • 4-Amino-3-nitropyridine,96%
    • MFCD00160304
    • BCP22848
    • PB15655
    • MSL542D6HA
    • BCP9000149
    • Pyridine, 4-amino-3-nitro-
    • FT-0617507
    • AKOS000265275
    • CL0153
    • DS-0674
    • 4-Amino-3-nitropyridine, 97%
    • 3-Nitro-4-pyridinamine #
    • 1681-37-4
    • NS00122374
    • AE-641/00363027
    • SCHEMBL1085604
    • EN300-67515
    • 4-amino-3-nitro pyridine
    • SCHEMBL17801664
    • 3-nitro-4-amino pyridine
    • DTXSID40338379
    • SY007640
    • CS-W002462
    • A810941
    • AM20070118
    • AC-23137
    • Z57160191
    • DB-025038
    • A2260
    • STK753175
    • ALBB-019235
    • FA03573
    • 3-3-Nitro-4-aminopyridine
    • 605-505-5
    • DTXCID50289464
    • 3-nitropyridin-4-amine
    • MDL： MFCD00160304
    • Inchi： 1S/C5H5N3O2/c6-4-1-2-7-3-5(4)8(9)10/h1-3H,(H2,6,7)
    • InChI Key： IUPPEELMBOPLDJ-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=NC=CC=1N)=O
    • BRN： 383710

Computed Properties

  • Exact Mass: 139.03800
  • Monoisotopic Mass: 139.038176
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.6
  • Topological Polar Surface Area: 84.7

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.4551 (rough estimate)
  • Melting Point: 203.0 to 207.0 deg-C
  • Boiling Point: 350.4℃ at 760 mmHg
  • Flash Point: 165.7℃
  • Refractive Index: 1.5900 (estimate)
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 84.73000
  • LogP: 1.67640
  • Solubility: Insoluble in water.

3-nitropyridin-4-amine Security Information

3-nitropyridin-4-amine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-nitropyridin-4-amine Pricemore >>

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3-nitropyridin-4-amine Production Method

3-nitropyridin-4-amine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1681-37-4)3-nitropyridin-4-amine
Order Number:A810941
Stock Status:in Stock
Quantity:250.0g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:06
Price ($):167.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1681-37-4)4-氨基-3-硝基吡啶
Order Number:LE1690238
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:33
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:1681-37-4)4-Amino-3-nitropyridine
Order Number:1690238
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 18:26
Price ($):discuss personally
Email:sales2@senfeida.com

3-nitropyridin-4-amine Related Literature

1681-37-4 (3-nitropyridin-4-amine) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1681-37-4)3-nitropyridin-4-amine
A810941
Purity:99%
Quantity:250.0g
Price ($):167.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1681-37-4)4-氨基-3-硝基吡啶
LE1690238
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email